2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H20ClN3O2S2/c1-13-4-3-5-17(14(13)2)24-19(27)12-30-22-25-18-10-11-29-20(18)21(28)26(22)16-8-6-15(23)7-9-16/h3-9H,10-12H2,1-2H3,(H,24,27)
• InChI Key: VPXDBLMGGLQNNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SCC3)C
• Molecular Formula: C22H20ClN3O2S2
• Molecular Weight: 458.0 g/mol

Description

The compound “2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide” is a chemical with the linear formula C17H14ClN3O2S2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Antitumor Activity

Compounds similar to 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide have been synthesized and evaluated for antitumor activity. Research shows that these compounds display potent anticancer activity on various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

Some derivatives of the compound have shown potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. These activities are crucial in developing treatments against various diseases, including cancer (Gangjee et al., 2008).

Crystal Structure Analysis

Research on the crystal structures of closely related compounds has provided insights into their molecular conformations, which are essential for understanding their interactions and potential as therapeutic agents (Subasri et al., 2017).

Vibrational Spectroscopy and Quantum Computational Approach

Studies have been conducted on similar molecules to obtain vibrational spectroscopic signatures. These studies, involving Raman and Fourier transform infrared spectroscopy, provide valuable data for characterizing these compounds at the molecular level (Jenepha Mary et al., 2022).

Safety and Hazards

Sigma-Aldrich provides this compound without any representation or warranty whatsoever, including any warranty of merchantability, fitness for a particular purpose, or warranty against infringement of intellectual property rights of a third party. Therefore, the buyer assumes responsibility to confirm the product’s identity and/or purity.